2,6-dichloro-N-(4-fluorobenzyl)benzamide

• Molecular Formula: C14H10Cl2FNO
• Molecular Weight: 298.1g/mol
• IUPAC Name: 2,6-dichloro-N-[(4-fluorophenyl)methyl]benzamide
• InChI: InChI=1S/C14H10Cl2FNO/c15-11-2-1-3-12(16)13(11)14(19)18-8-9-4-6-10(17)7-5-9/h1-7H,8H2,(H,18,19)
• InChI Key: CMYICLXHRTVSIC-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC2=CC=C(C=C2)F)Cl

Description

2,6-Dichloro-N-(4-fluorobenzyl)benzamide is a benzamide derivative characterized by a 2,6-dichlorinated benzene core linked to a 4-fluorobenzyl group via an amide bond. Benzamide derivatives are widely studied for their bioactivity, influenced by substituents on both the aromatic ring and the amide-linked moiety. The 4-fluorobenzyl group may enhance metabolic stability and modulate electronic properties, impacting target binding and solubility .

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogs and their applications:

Compound Name	R Group on Benzamide	Application	Key Features	Reference
2,6-Dichloro-N-(4-fluorobenzyl)benzamide	4-fluorobenzyl	(Hypothesized) Pharmaceuticals/Agrochemicals	Fluorine enhances electronegativity and bioavailability	N/A
Fluopicolide	3-chloro-5-(trifluoromethyl)pyridinylmethyl	Fungicide	Pyridine ring improves plant uptake; targets oomycetes
GDC046	2-(cyclopropanecarboxamido)pyridin-4-yl	Kinase inhibitor	Cyclopropane enhances kinase selectivity and stability
EGFR Inhibitor (e.g., Compound 3 in )	2-(4-methoxypiperidinyl)pyrimidin-4-yl	Anticancer (EGFR T790M)	Methoxypiperidine optimizes kinase domain binding
N-(4-Chlorophenyl) Derivative ()	4-chlorophenyl via aminoethyl linker	Trypanosoma brucei inhibitor	Chlorophenyl and aminoethyl improve antiparasitic activity

Key Differences and Implications

Substituent Effects on Bioactivity Fluopicolide: The pyridinylmethyl group with chloro and trifluoromethyl substituents confers high lipophilicity, aiding fungicidal action against oomycetes. Metabolites like 2,6-dichlorobenzamide (M-01) retain the benzamide core but lose the pyridine moiety, reducing persistence . GDC046: The cyclopropane group on the pyridine ring improves pharmacokinetics and kinase selectivity, critical for drug development. Its molecular weight (350.2 g/mol) and purity (99.65%) align with pharmaceutical standards . EGFR Inhibitors: The diaminopyrimidine moiety is essential for binding to EGFR’s ATP pocket, while the benzamide anchors the molecule. Substitutions like 4-methoxypiperidine enhance selectivity over wild-type EGFR .

Physicochemical Properties Lipophilicity: Fluorine in the target compound may reduce logP compared to trifluoromethyl groups (e.g., fluopicolide), affecting membrane permeability. Metabolic Stability: The 4-fluorobenzyl group likely resists oxidative metabolism better than alkyl chains (e.g., aminoethyl in ), prolonging half-life .

Regulatory and Safety Profiles

• Fluopicolide has established tolerances in crops (e.g., grapes, tomatoes) with residues monitored via LC-MS/MS . Its CLH hazard classification (Category D) indicates environmental persistence concerns .
• Pharmaceutical analogs (e.g., GDC046) require stringent purity (>99%) and safety evaluations, unlike agrochemicals .